molecular formula C35H66Br2N4O6 B1237167 Arduan CAS No. 68399-57-5

Arduan

Cat. No. B1237167
CAS RN: 68399-57-5
M. Wt: 798.7 g/mol
InChI Key: FOAWSDYIBDUHRY-MXXJCDGGSA-L
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Description

A piperazinyl androstane derivative which is a non-depolarizing neuromuscular blocking agent (NEUROMUSCULAR NONDEPOLARIZING AGENTS). It is used as a muscle relaxant during ANESTHESIA and surgical procedures.

Scientific Research Applications

  • Clinicopharmacological Investigations of Arduan :

    • Arduan, known as Pipecuronium bromide, has been researched for its muscle relaxant properties without cardiovascular side effects. It compares favorably with other relaxants like pancuronium and vecuronium bromide (Mészáros, 1992).
  • Arduino in Education :

    • Arduino, a technological innovation, promotes learning through machines and has seen significant application in educational fields, particularly in STEM education. It helps in developing scientific and technological skills in students (López-Belmonte et al., 2020).
  • Open-Source Hardware for Scientific Research :

    • Arduino, an open-source hardware platform, is utilized for automated sensing and data logging systems in agricultural and natural-resource research. It offers cost-effective and customizable solutions for scientific data collection (Fisher & Gould, 2012).
  • Augmented Reality in Science Learning :

    • Augmented Reality (AR) technology is emerging as a powerful tool in science education. It supports student learning by enhancing practical skills, spatial ability, and conceptual understanding. AR is found to significantly benefit inquiry-based scientific activities (Cheng & Tsai, 2013).
  • Arduino in Computational Thinking and STEM Education :

    • Arduino-based interventions in STEM education have been shown to positively affect students’ academic achievement and attitudes towards STEM. These activities encourage computational thinking and problem-solving skills (Fidai et al., 2020).
  • Arduino in Agricultural Research :

    • Arduino applications in sustainable agroecosystems include monitoring soil water content, animal tracking systems, and irrigation systems. This highlights its potential in agricultural research and sustainable practices (Marciano et al., 2020).

properties

CAS RN

68399-57-5

Molecular Formula

C35H66Br2N4O6

Molecular Weight

798.7 g/mol

IUPAC Name

[(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-2,16-bis(4,4-dimethylpiperazin-4-ium-1-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide;dihydrate

InChI

InChI=1S/C35H62N4O4.2BrH.2H2O/c1-24(40)42-32-21-26-9-10-27-28(35(26,4)23-31(32)37-15-19-39(7,8)20-16-37)11-12-34(3)29(27)22-30(33(34)43-25(2)41)36-13-17-38(5,6)18-14-36;;;;/h26-33H,9-23H2,1-8H3;2*1H;2*1H2/q+2;;;;/p-2/t26-,27+,28-,29-,30-,31-,32-,33-,34-,35-;;;;/m0..../s1

InChI Key

FOAWSDYIBDUHRY-MXXJCDGGSA-L

Isomeric SMILES

CC(=O)O[C@H]1C[C@@H]2CC[C@@H]3[C@@H]([C@]2(C[C@@H]1N4CC[N+](CC4)(C)C)C)CC[C@]5([C@H]3C[C@@H]([C@@H]5OC(=O)C)N6CC[N+](CC6)(C)C)C.O.O.[Br-].[Br-]

SMILES

CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](CC6)(C)C)C.O.O.[Br-].[Br-]

Canonical SMILES

CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](CC6)(C)C)C.O.O.[Br-].[Br-]

Related CAS

68399-58-6 (Parent)

synonyms

Arduan
Bromide, Pipecurium
Bromide, Pipecuronium
Dibromide Pipecuronium
Dibromide, Dihydrate Pipecuronium
Dihydrate Pipecuronium Dibromide
Pipecurium
Pipecurium Bromide
Pipecuronium
Pipecuronium Bromide
Pipecuronium Dibromide, (16 alpha)-Isomer
Pipecuronium Dibromide, (17 alpha)-Isomer
Pipecuronium Dibromide, (3 beta)-Isomer
Pipecuronium Dibromide, Dihydrate
Pipecuronium, Dibromide
RGH 1106
RGH-1106
RGH1106

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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